Cas no 157355-79-8 ((R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid)

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid is an Fmoc-protected derivative of histidine, commonly used in peptide synthesis. The Fmoc group provides selective protection for the amino functionality, enabling controlled deprotection under mild basic conditions. The imidazole side chain remains unprotected, allowing for further functionalization or participation in metal coordination. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and efficient removal with piperidine. Its high purity and well-defined stereochemistry ensure reliable incorporation into peptide sequences, making it a preferred choice for researchers developing bioactive peptides or modified amino acid constructs.

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid structure

157355-79-8 structure

Product Name:(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid

CAS No:157355-79-8

MF:C₂₁H₁₉N₃O₄

MW:377.393265008926

MDL:MFCD00237022

CID:65468

PubChem ID:7019712

Update Time:2025-05-28

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- Fmoc-D-histidine
- Fmoc-D-His-OH
- Fmoc-D-His
- NA-FMOC-D-HISTIDINE
- Nα-Fmoc-D-histidine
- A-Fmoc-D-histidine
- Nalpha-Fmoc-D-histidine
- N-α-Fmoc-D-histidine
- (9H-Fluoren-9-yl)MethOxy]Carbonyl D-His-OH
- N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-D-HISTIDINE
- Nα-Fmoc-D-histidine≥ 99% (HPLC)
- (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid
- AS-49183
- (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-4-yl)propanoic acid
- AM81805
- 157355-79-8
- FD21725
- SCHEMBL20677239
- D-Histidine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-histidine
- MFCD00237022
- EN300-81379
- SCHEMBL1486208
- HY-W048701
- AKOS016842939
- DTXSID50427162
- Q-101830
- CS-0101015
- N-
- Z1227755484
- (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoicacid
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-imidazol-5-yl)propanoic acid
- DA-63515
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-histidine
- (2R)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
- MDL： MFCD00237022
- Inchi： 1S/C21H19N3O4/c25-20(26)19(9-13-10-22-12-23-13)24-21(27)28-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,10,12,18-19H,9,11H2,(H,22,23)(H,24,27)(H,25,26)/t19-/m1/s1
- InChI Key： SIRPVCUJLVXZPW-LJQANCHMSA-N
- SMILES： O(C(N[C@@H](C(=O)O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

Exact Mass: 377.13800
Monoisotopic Mass: 377.13755610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.8
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 104.31000
LogP: 3.33500

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Security Information

Storage Condition：2-8°C

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F181785-1g	(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	95%	1g	¥528.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F181785-250mg	(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	95%	250mg	¥165.90	2023-09-02
Alichem	A069005174-100g	(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	97%	100g	$383.80	2022-04-02
Fluorochem	222160-1g	Fmoc-D-His	157355-79-8	95%	1g	￡118.00	2022-03-01
Fluorochem	222160-5g	Fmoc-D-His	157355-79-8	95%	5g	￡478.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R76740-5g	(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	95%	5g	¥243.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R76740-1g	(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	95%	1g	¥73.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R76740-25g	(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid	157355-79-8	95%	25g	¥1212.0	2024-07-19
Fluorochem	222160-25g	Fmoc-D-His	157355-79-8	95%	25g	￡1827.00	2022-03-01
TRC	F633005-500mg	Na-Fmoc-D-histidine	157355-79-8		500mg	$ 64.00	2023-09-07

(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid Suppliers

Amadis Chemical Company Limited

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(CAS:157355-79-8)(R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(1H-imidazol-4-yl)propanoic acid

Order Number:A1066540

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:35

Price ($):396.0/1464.0

Email:sales@amadischem.com

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